Cas no 36093-85-3 (4-Aminodeoxopteroic Acid)
4-Aminodeoxopteroic Acid structure
Product Name:4-Aminodeoxopteroic Acid
CAS No:36093-85-3
MF:C14H13N7O2
MW:311.298721075058
CID:306831
PubChem ID:169748
Update Time:2025-04-19
4-Aminodeoxopteroic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[[(2,4-diamino-6-pteridinyl)methyl]amino]-
- 4-Aminodeoxopteroic Acid
- 4-(N-[2,4-DIAMINO-6-PTERIDINYLMETHYL]-AMINO)BENZOIC ACID SODIUM SALT
- 4-[(2,4-diaminopteridin-6-yl)methylamino]benzoic acid
- 4-[[(2,4-diamino-6-pteridinyl)methyl]amino]Benzoic acid
- 4-{[(2,4-diaminopteridin-6-yl)methyl]amino}benzoic acid
- 4-<<(2,4-Diamino-6-pteridinyl)methyl>amino>benzoesaeure
- 4-<N-(2,4-diamino-6-pteridinylmethyl)amino>benzoic acid
- 4-amino-4-deoxypteroic acid
- 4-Pmab
- 4-(((2,4-Diaminopteridin-6-yl)methyl)amino)benzoic acid
- 36093-85-3
- DTXSID30189675
- OSYSFOFKQDNPGP-UHFFFAOYSA-N
- SCHEMBL14417311
- CS-0183140
- SCHEMBL1287876
- 4-Amino-4-deoxopteroic Acid
- Benzoic acid, 4-[[(2,4-diamino-6-pteridinyl)methyl]amino]-
- 4-(N-((2,4-Diamino-6-pteridinyl)methyl)amino)benzoic acid
- Benzoic acid, 4-(((2,4-diamino-6-pteridinyl)methyl)amino)-
- BCP14590
-
- Inchi： 1S/C14H13N7O2/c15-11-10-12(21-14(16)20-11)18-6-9(19-10)5-17-8-3-1-7(2-4-8)13(22)23/h1-4,6,17H,5H2,(H,22,23)(H4,15,16,18,20,21)
- InChI Key： OSYSFOFKQDNPGP-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)NCC1C=NC2=C(C(N)=NC(N)=N2)N=1)=O
Computed Properties
- Exact Mass: 311.11300
- Monoisotopic Mass: 311.113
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 153A^2
- XLogP3: 0.2
Experimental Properties
- Density: 1.607g/cm3
- Boiling Point: 681.8ºC at 760 mmHg
- Flash Point: 366.1ºC
- Refractive Index: 1.842
- PSA: 152.93000
- LogP: 2.12990
4-Aminodeoxopteroic Acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Aminodeoxopteroic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A603895-50mg |
4-Aminodeoxopteroic Acid |
36093-85-3 | 50mg |
$ 187.00 | 2023-09-08 | ||
| TRC | A603895-500mg |
4-Aminodeoxopteroic Acid |
36093-85-3 | 500mg |
$ 1455.00 | 2023-09-08 | ||
| A2B Chem LLC | AF58760-50mg |
Benzoic acid, 4-[[(2,4-diamino-6-pteridinyl)methyl]amino]- |
36093-85-3 | 50mg |
$302.00 | 2024-04-20 | ||
| A2B Chem LLC | AF58760-500mg |
Benzoic acid, 4-[[(2,4-diamino-6-pteridinyl)methyl]amino]- |
36093-85-3 | 500mg |
$1533.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1253810-50mg |
4-[[(2,4-Diamino-6-pteridinyl)methyl]amino]benzoic acid |
36093-85-3 | 98% | 50mg |
￥3150.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1253810-500mg |
4-[[(2,4-Diamino-6-pteridinyl)methyl]amino]benzoic acid |
36093-85-3 | 98% | 500mg |
￥23324.00 | 2024-05-16 |
4-Aminodeoxopteroic Acid Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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